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This guide provides a comprehensive technical overview of Methyl 3-hydroxy-5-
methoxybenzoate, a phenolic ester of significant interest to researchers, scientists, and
professionals in drug development. This document delves into the compound's chemical
structure, physicochemical properties, a detailed synthetic pathway, spectroscopic
characterization, and a discussion of its potential biological significance, grounded in
authoritative scientific context.

Introduction and Chemical Identity

Methyl 3-hydroxy-5-methoxybenzoate, with the CAS Number 19520-74-2, is a substituted
aromatic compound. Its structure features a benzene ring functionalized with a methyl ester, a
hydroxyl group, and a methoxy group at positions 1, 3, and 5, respectively. This arrangement of
functional groups imparts specific chemical reactivity and potential for biological activity, making
it a valuable scaffold in medicinal chemistry and organic synthesis.

Table 1: Chemical and Physical Properties of Methyl 3-hydroxy-5-methoxybenzoate and
Related Compounds
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- ) Methyl 3-hydroxy- Methyl 3,5- Methyl 3,5-
roper
S 5-methoxybenzoate dihydroxybenzoate dimethoxybenzoate
CAS Number 19520-74-2 2150-44-9 2150-37-0
Molecular Formula CoH1004 CsHsOa4 C10H1204
Molecular Weight 182.17 g/mol 168.15 g/mol 196.19 g/mol
Appearance Predicted: Solid Solid Solid
] ] Data not readily
Melting Point ) 167-170 °C 42-43 °C
available
N ) Data not readily Data not readily
Boiling Point ) ) 295-297 °C
available available
Predicted to be
soluble in organic ] ) )
- ) Slightly soluble in Data not readily
Solubility solvents like ]
water. available

methanol, ethanol,
and DMSO.

Synthesis of Methyl 3-hydroxy-5-methoxybenzoate

The synthesis of Methyl 3-hydroxy-5-methoxybenzoate is a multi-step process that requires
careful control of reaction conditions to achieve the desired regioselectivity. The most logical
and scientifically sound approach begins with the readily available starting material, 3,5-
dihydroxybenzoic acid. The overall synthetic strategy involves two key transformations: Fischer
esterification to form the methyl ester, followed by a selective O-methylation.

A Comprehensive Technical Guide to the Chemical
Structure and Properties of Methyl 3-hydroxy-5-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of Methyl 3-hydroxy-5-
methoxybenzoate, a phenolic ester with significant potential in various scientific domains. This
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document elucidates the compound's chemical identity, offers a detailed and logical synthetic
pathway with experimental insights, provides a thorough spectroscopic characterization, and
explores its prospective biological significance. The content herein is structured to deliver
actionable intelligence for laboratory applications and to foster further research and
development.

Executive Summary: The Molecular Architecture
and Its Implications

Methyl 3-hydroxy-5-methoxybenzoate (CAS RN: 19520-74-2) is a key organic molecule
characterized by a strategically substituted benzene ring. This substitution pattern, featuring a
methyl ester, a hydroxyl group, and a methoxy group, creates a molecule with a unique
electronic and steric profile. The interplay of these functional groups governs its reactivity,
potential for intermolecular interactions, and, consequently, its utility as a building block in the
synthesis of more complex molecules and its potential as a biologically active agent.
Understanding this architecture is paramount for its effective application in research and drug
development.

Foundational Chemical Properties

A thorough understanding of the physicochemical properties of Methyl 3-hydroxy-5-
methoxybenzoate is essential for its handling, purification, and application in experimental
settings.

Table 1: Physicochemical and Identity Data
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Property Value Source/Comment
methyl 3-hydroxy-5-

UPAC Name methzxybe):lzoa:/e

CAS Number 19520-74-2

Molecular Formula CoH1004

Molecular Weight 182.17 g/mol

Canonical SMILES

COC1=CC(=CC(=C1)0)C(=0)
ocC

Predicted to be a solid at room

Appearance Based on related structures
temperature
Not definitively reported; likely
between that of Methyl 3,5-
Melting Point dihydroxybenzoate (167-170 Comparative analysis
°C) and Methyl 3,5-
dimethoxybenzoate (42-43 °C)
Expected to be soluble in
methanol, ethanol, acetone,
Solubility and dimethyl sulfoxide Based on functional groups

(DMSO). Limited solubility in

water.

Synthesis Protocol: A Self-Validating and Logical

Approach

The synthesis of Methyl 3-hydroxy-5-methoxybenzoate is most logically approached via a

two-step sequence starting from 3,5-dihydroxybenzoic acid. This pathway is both cost-effective

and allows for precise control over the introduction of the functional groups.
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Step 1: Fischer Esterification
Dimethyl Sulfate (1 eq.)
K2COs (base)
Acetone (solvent)
Controlled Temperature

Methanol (solvent & reactant)
H2S0a4 (catalyst)

3,5-Dihydroxybenzoic Acid Reflux >(Methyl 3,5-dihydroxybenzoate

Step 2: Selective O-Methylation

Methyl 3-hydroxy-S—methoxybenzoate)

Potential Biological Activities

Methyl 3-hydroxy-5-methoxybenzoate

Radical Scavenging
(H-atom donation)

Membrane Disruption
Enzyme Inhibition

Chelation of active site metals Fungtional group handles
Competitive/Non-competitive inhibition for further modification

) Scaffold for Drug Synthesis

Antioxidant Activity Antimicrobial Activity

Click to download full resolution via product page

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-hydroxy-5-
methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590058/docs#an-in-depth-technical-guide-to-
methyl-3-hydroxy-5-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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